Cas no 121307-79-7 (4-(Trifluoromethyl)pyridine-2-thiol)

4-(Trifluoromethyl)pyridine-2-thiol structure
121307-79-7 structure
Product Name:4-(Trifluoromethyl)pyridine-2-thiol
CAS No:121307-79-7
MF:C6H4F3NS
MW:179.162870407104
MDL:MFCD09881227
CID:827556
PubChem ID:15896766
Update Time:2025-04-19

4-(Trifluoromethyl)pyridine-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-(Trifluoromethyl)pyridine-2-thiol
    • 2-Mercapto-4-(trifluoromethyl)pryidine
    • 2-Mercapto-4-(trifluoromethyl)pyridine
    • 2(1H)-PYRIDINETHIONE
    • 2(1H)-Pyridinethione, 4-(trifluoromethyl)-
    • 4-trifluoromethylpyridin-2(1H)-thione
    • 4-trifluoromethylpyridine-2(1H)-thione
    • ACMC-20ez69
    • CTK0F8447
    • CTK8A8500
    • SBB089521
    • SureCN4397763
    • 2-Sulphanyl-4-(trifluoromethyl)pyridine
    • 2-Mercapto-4-(trifluoromethyl)pyridine, 2-Sulphanyl-alpha,alpha,alpha-trifluoro-4-picoline, 4-(Trifluoromethyl)pyridine-2-thiol
    • CS-0215867
    • PS-6367
    • SFLBZVBGZANGDN-UHFFFAOYSA-N
    • Z2568758016
    • 4-(trifluoromethyl)-2-pyridinethiol
    • SFLBZVBGZANGDN-UHFFFAOYSA-M
    • 2-Mercapto-4-trifluoromethylpyridine
    • MFCD09881227
    • AKOS009529029
    • EN300-304050
    • SCHEMBL4397763
    • DTXSID20579228
    • 121307-79-7
    • 4-(TRIFLUOROMETHYL)-1H-PYRIDINE-2-THIONE
    • 4-(Trifluoromethyl)pyridine-2(1H)-thione
    • AKOS006230322
    • MDL： MFCD09881227
    • Inchi： 1S/C6H4F3NS/c7-6(8,9)4-1-2-10-5(11)3-4/h1-3H,(H,10,11)
    • InChI Key： SFLBZVBGZANGDN-UHFFFAOYSA-N
    • SMILES： S=C1C=C(C(F)(F)F)C=CN1

Computed Properties

  • Exact Mass: 179.00172
  • Monoisotopic Mass: 179.00165479g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 12.89

4-(Trifluoromethyl)pyridine-2-thiol Security Information

  • Hazardous Material Identification： T

4-(Trifluoromethyl)pyridine-2-thiol Pricemore >>

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4-(Trifluoromethyl)pyridine-2-thiol Suppliers

Amadis Chemical Company Limited
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(CAS:121307-79-7)4-(Trifluoromethyl)pyridine-2-thiol
Order Number:A931193
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:04
Price ($):171.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:121307-79-7)4-(Trifluoromethyl)pyridine-2-thiol
A931193
Purity:99%
Quantity:1g
Price ($):171.0
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